Cas no 1344688-02-3 (3-Isobutoxymethyl-phenol)

3-Isobutoxymethyl-phenol structure
Product name:3-Isobutoxymethyl-phenol
3-Isobutoxymethyl-phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Isobutoxymethyl-phenol
- Phenol, 3-[(2-methylpropoxy)methyl]-
- 1344688-02-3
- 3-(Isobutoxymethyl)phenol
- G90280
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- Inchi: 1S/C11H16O2/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,12H,7-8H2,1-2H3
- InChI Key: PMHFQOPZMKYSKB-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC(COCC(C)C)=C1
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.018±0.06 g/cm3(Predicted)
- Boiling Point: 270.4±15.0 °C(Predicted)
- pka: 9.74±0.10(Predicted)
3-Isobutoxymethyl-phenol Related Literature
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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